4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid

• IUPAC Name: 4-[[4-(2,5-dioxopyrrolidin-1-yl)phenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C17H14N2O6S/c20-15-9-10-16(21)19(15)13-5-7-14(8-6-13)26(24,25)18-12-3-1-11(2-4-12)17(22)23/h1-8,18H,9-10H2,(H,22,23)
• InChI Key: MONULGLQVUXWFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C17H14N2O6S
• Molecular Weight: 374.4 g/mol

Description

4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid, also known as DAPS, is a chemical compound that has been widely used in scientific research for its various applications. DAPS is a sulfonamide compound that has been synthesized through several methods and has been used in numerous biochemical and physiological studies.

Mechanism of Action

4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid acts as a competitive inhibitor of carbonic anhydrase, sulfonamide-resistant dihydropteroate synthase, and sulfonamide-sensitive dihydropteroate synthase. It binds to the active site of these enzymes, preventing the binding of their natural substrates. This inhibition leads to the disruption of several biological processes, including the production of folate, which is essential for cell growth and division.
Biochemical and Physiological Effects:
4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid has several biochemical and physiological effects, including the inhibition of carbonic anhydrase and folate biosynthesis. This inhibition has been shown to have antitumor and antibacterial effects. Additionally, 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid has been shown to have anti-inflammatory effects by inhibiting the production of prostaglandins and leukotrienes.

Advantages and Limitations for Lab Experiments

4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid has several advantages for lab experiments, including its high potency and specificity for carbonic anhydrase and dihydropteroate synthase. However, 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid has limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the use of 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid in scientific research. One area of interest is the development of sulfonamide-based drugs for the treatment of cancer and bacterial infections. Additionally, 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid could be used as a tool to study the mechanism of action of other enzymes that are involved in folate biosynthesis. Finally, the development of new synthesis methods for 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid could lead to the production of more potent and specific inhibitors.

Synthesis Methods

4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid can be synthesized through several methods, including the reaction of 4-aminobenzoic acid with 4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonyl chloride with 4-aminobenzoic acid in the presence of a base. Both methods result in the formation of 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid, which is a white crystalline powder.

Scientific Research Applications

4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid has been widely used in scientific research for its various applications. It has been used as a tool to study the mechanism of action of several enzymes, including carbonic anhydrase, sulfonamide-resistant dihydropteroate synthase, and sulfonamide-sensitive dihydropteroate synthase. 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid has also been used as a probe to study the binding of sulfonamide drugs to these enzymes. Additionally, 4-({[4-(2,5-dioxo-1-pyrrolidinyl)phenyl]sulfonyl}amino)benzoic acid has been used in the development of sulfonamide-based drugs for the treatment of various diseases, including cancer and bacterial infections.